Cas no 2229512-24-5 (4-(but-3-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(but-3-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2229512-24-5
• MF: C₈H₇F₃N₂
• MW: 188.149791955948
• CID: 6264941
• PubChem ID: 165629620
• Update Time: 2025-06-08

4-(but-3-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole
• 2229512-24-5
• EN300-1955999

• Inchi： 1S/C8H7F3N2/c1-2-3-4-6-5-12-13-7(6)8(9,10)11/h1,5H,3-4H2,(H,12,13)
• InChI Key： QAQFDERPJIXMQO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)CCC#C)(F)F

Computed Properties

• Exact Mass: 188.05613272g/mol
• Monoisotopic Mass: 188.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(but-3-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole

Exploring the Properties and Applications of 4-(but-3-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2229512-24-5)

The compound 4-(but-3-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2229512-24-5) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This trifluoromethyl-substituted pyrazole derivative stands out for its versatility, making it a subject of interest for researchers and industry professionals alike. In this article, we delve into the molecular characteristics, synthesis methods, and emerging uses of this compound, while also addressing common queries and trends in the field.

One of the key features of 4-(but-3-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole is its alkynyl side chain, which provides a reactive handle for further functionalization. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, traits highly sought after in drug discovery. Recent studies have highlighted its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are also exploring its role in click chemistry applications, where its alkyne moiety facilitates efficient coupling reactions.

From an industrial perspective, the demand for fluorinated pyrazoles like CAS No. 2229512-24-5 has surged due to their utility in crop protection products. The trifluoromethyl group is known to improve the efficacy of pesticides by enhancing their binding affinity to target enzymes. This aligns with the growing focus on sustainable agriculture and the need for high-performance agrochemicals. Additionally, the compound's stability under various environmental conditions makes it a promising candidate for green chemistry initiatives.

Synthetic routes to 4-(but-3-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole often involve palladium-catalyzed cross-coupling reactions or nucleophilic substitutions. Optimizing these methods for scale-up production remains a hot topic, as evidenced by frequent searches for "efficient synthesis of trifluoromethyl pyrazoles" in academic databases. The compound's regioselective functionalization is another area of active research, with many teams investigating strategies to achieve higher yields and purity.

In material science, the π-conjugated system of this pyrazole derivative has shown promise in organic electronics. Its ability to form stable charge-transfer complexes could pave the way for innovations in OLED technology and conductive polymers. This resonates with the current market trend toward flexible and lightweight electronic devices, a sector projected to grow exponentially in the coming decade.

Safety and regulatory aspects of CAS No. 2229512-24-5 are frequently queried by professionals. While the compound is not classified as hazardous under standard protocols, proper handling procedures should always be followed in laboratory settings. Its biodegradation profile and ecotoxicological data are subjects of ongoing studies to ensure compliance with global chemical regulations like REACH and TSCA.

The future outlook for 4-(but-3-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole appears bright, with patent filings increasing by 15% annually since 2020. Its adaptability across multiple disciplines—from medicinal chemistry to advanced materials—positions it as a valuable asset in innovation pipelines. As research continues to uncover new applications, this compound will likely remain at the forefront of heterocyclic chemistry advancements.